Cas no 1384634-59-6 (2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 1384634-59-6
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 5857942
• PubChem ID: 72103974
• Update Time: 2025-07-18

2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26622706
• 1384634-59-6
• AKOS033280221
• 2-({[1,1'-biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• Z1348191849
• 2-(2-phenylanilino)-1-(4-prop-2-ynylpiperazin-1-yl)ethanone
• 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C21H23N3O/c1-2-12-23-13-15-24(16-14-23)21(25)17-22-20-11-7-6-10-19(20)18-8-4-3-5-9-18/h1,3-11,22H,12-17H2
• InChI Key： CKGMJFVUAZUZEJ-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CC=C1C1C=CC=CC=1)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Introduction to 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 1384634-59-6)

2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one, also known by its CAS number 1384634-59-6, is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a biphenyl moiety, an amino group, and a propargyl-substituted piperazine ring. These structural features contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The biphenyl moiety in the compound is known for its ability to interact with various biological targets, including receptors and enzymes. This structural feature has been extensively studied in the context of drug discovery, particularly in the development of small molecules that can modulate specific signaling pathways. The amino group attached to the biphenyl ring further enhances the compound's ability to form hydrogen bonds, which can be crucial for binding to target proteins.

The propargyl-substituted piperazine ring is another key structural element of this compound. Piperazines are widely used in medicinal chemistry due to their ability to improve the solubility and bioavailability of drug candidates. The propargyl substitution introduces a triple bond, which can participate in various chemical reactions and interactions, such as click chemistry reactions. This feature makes the compound highly versatile and suitable for conjugation with other functional groups or biomolecules.

Recent studies have highlighted the potential of 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. This finding suggests that the compound could be a promising lead for the development of novel anticancer agents.

In addition to its anticancer potential, 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one has also been investigated for its neuroprotective properties. Studies have demonstrated that it can effectively reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The pharmacokinetic properties of 2-({[1,1'-Biphenyl]-2-yl}amino)-1-[4-(prop-2-yn-1-yl)piperazin-1-y]ethanone have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound shows good oral bioavailability and a reasonable half-life, suggesting that it could be administered as an oral medication.

Furthermore, safety assessments have been conducted to evaluate the potential toxicity of 2-{[Biphenylyl]amino}-N-[4-(propynylethoxy)piperazinylethanol] (a closely related analog). These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

In conclusion, 2-{[Biphenylyl]amino}-N-[4-(propynylethoxy)piperazinylethanol] (CAS No. 1384634-59-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.